Cas no 2168042-94-0 (7,7-difluoro-3-azaspiro[5.5]undecane)

• Product Name: 7,7-difluoro-3-azaspiro[5.5]undecane
• CAS No: 2168042-94-0
• MF: C₁₀H₁₇F₂N
• MW: 189.245489835739
• CID: 5106174
• Update Time: 2026-03-03

7,7-difluoro-3-azaspiro[5.5]undecane Chemical and Physical Properties

Names and Identifiers

• 7,7-difluoro-3-azaspiro[5.5]undecane
• 3-Azaspiro[5.5]undecane, 7,7-difluoro-

• Inchi： 1S/C10H17F2N/c11-10(12)4-2-1-3-9(10)5-7-13-8-6-9/h13H,1-8H2
• InChI Key： SSPIXHJYDMBPCA-UHFFFAOYSA-N
• SMILES： C1C2(CCCCC2(F)F)CCNC1

Additional information on 7,7-difluoro-3-azaspiro[5.5]undecane

Professional Introduction to Compound with CAS No. 2168042-94-0 and Product Name: 7,7-difluoro-3-azaspiro[5.5]undecane

The compound with the CAS number 2168042-94-0 and the product name 7,7-difluoro-3-azaspiro[5.5]undecane represents a significant advancement in the field of medicinal chemistry, particularly in the development of novel pharmacological agents. This spirocyclic amine derivative has garnered considerable attention due to its unique structural features and promising biological activities. The presence of two fluorine atoms at the 7-position and the spirocyclic framework contribute to its distinct chemical properties, making it a valuable candidate for further investigation.

Structurally, 7,7-difluoro-3-azaspiro[5.5]undecane is characterized by a spirocyclic core consisting of an azabicyclo[5.5.0]undecane ring system. The spirocyclic arrangement introduces rigidity to the molecule, which can be advantageous in terms of binding affinity and metabolic stability. The substitution of fluorine atoms at the 7-position enhances the lipophilicity and electronic properties of the compound, potentially influencing its interaction with biological targets.

In recent years, there has been growing interest in spirocyclic compounds due to their potential as pharmacophores in drug discovery. These molecules often exhibit high binding affinity and selectivity, making them attractive for therapeutic applications. The azaspiro scaffold, in particular, has been explored for its role in modulating various biological pathways. For instance, studies have shown that spirocyclic amines can interact with enzymes and receptors in a manner that is distinct from linear analogs, leading to novel mechanisms of action.

The fluorine atoms in 7,7-difluoro-3-azaspiro[5.5]undecane play a crucial role in determining its pharmacological profile. Fluorine substitution is a well-established strategy in medicinal chemistry to improve drug-like properties such as bioavailability, metabolic stability, and binding affinity. The electron-withdrawing nature of fluorine can enhance the reactivity of certain functional groups, while also influencing the overall electronic distribution of the molecule. This can lead to improved interactions with biological targets, making fluorinated compounds highly desirable in drug development.

Recent research has highlighted the potential of 7,7-difluoro-3-azaspiro[5.5]undecane as a lead compound for further optimization. In vitro studies have demonstrated its activity against various targets, including enzymes and receptors involved in inflammatory pathways. The spirocyclic core provides a stable platform for derivatization, allowing chemists to explore different functional groups that could enhance potency or selectivity. Additionally, the presence of fluorine atoms offers opportunities for further structural modifications without compromising key pharmacophoric elements.

The synthesis of 7,7-difluoro-3-azaspiro[5.5]undecane presents unique challenges due to its complex three-dimensional structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as transition metal-catalyzed reactions and stereoselective transformations have been instrumental in achieving the desired stereochemistry and regiochemistry. These synthetic strategies not only facilitate the preparation of complex scaffolds but also enable access to libraries of analogs for high-throughput screening.

The biological evaluation of 7,7-difluoro-3-azaspiro[5.5]undecane has revealed several promising activities that warrant further investigation. For example, preliminary studies suggest that this compound may exhibit anti-inflammatory properties by modulating key signaling pathways involved in immune responses. The spirocyclic amine core interacts with biological targets in a way that is distinct from traditional small-molecule drugs, potentially offering new therapeutic strategies for conditions such as inflammation and autoimmune diseases.

Moreover, the structural features of 7,7-difluoro-3-azaspiro[5.5]undecane make it an attractive candidate for developing next-generation therapeutics. The rigidity provided by the spirocyclic framework ensures optimal alignment with biological targets, while the fluorine substituents enhance binding affinity and metabolic stability. These properties are critical for achieving clinical efficacy and minimizing side effects. As such, this compound represents a significant step forward in the quest for novel pharmacological agents.

In conclusion, 2168042-94-0 is an intriguing compound with substantial potential in medicinal chemistry and drug development。 Its unique structural features and promising biological activities make it a valuable asset for further exploration。 As research continues to uncover new applications for spirocyclic amines， compounds like 7， 7-difluoro -3 - azaspiro [ 5。 5 ] undecane are poised to play a pivotal role in shaping future therapeutic strategies。